Cas no 836678-96-7 (Benzene, 1-fluoro-4-methoxy-2-(methylthio)-)

• Product Name: Benzene, 1-fluoro-4-methoxy-2-(methylthio)-
• CAS No: 836678-96-7
• MF: C₈H₉FOS
• MW: 172.219864606857
• MDL: MFCD22489296
• CID: 1816429
• PubChem ID: 21877200
• Update Time: 2025-04-21

Benzene, 1-fluoro-4-methoxy-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-fluoro-4-methoxy-2-(methylthio)-
• 1-Fluoro-4-methoxy-2-methylsulfanylbenzene
• CS-0194959
• AB93476
• 1-Fluoro-4-methoxy-2-methylsulphanyl-benzene
• SCHEMBL5727891
• 1-FLUORO-4-METHOXY-2-(METHYLSULFANYL)BENZENE
• PAAZJBNTRQLRRJ-UHFFFAOYSA-N
• 1-Fluoro-4-methoxy-2-methylsulfanyl-benzene
• MFCD22489296
• E92323
• (2-fluoro-5-methoxyphenyl)(methyl)sulfane
• 836678-96-7

• MDL： MFCD22489296
• Inchi： 1S/C8H9FOS/c1-10-6-3-4-7(9)8(5-6)11-2/h3-5H,1-2H3
• InChI Key： PAAZJBNTRQLRRJ-UHFFFAOYSA-N
• SMILES： S(C)C1C(=CC=C(C=1)OC)F

Computed Properties

• Exact Mass: 172.03581424g/mol
• Monoisotopic Mass: 172.03581424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 34.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles